BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectral Analysis of Caryophyllene Epoxide: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Caryophyllene epoxide

Cat. No.: B084433

An In-depth Examination of the NMR, IR, and MS Spectral Data of a Prominent
Sesquiterpenoid

Caryophyllene epoxide, a sesquiterpenoid found in the essential oils of numerous plants, is a
compound of significant interest to researchers in the fields of natural product chemistry,
pharmacology, and drug development. Its unique tricyclic structure, featuring an epoxide ring,
gives rise to characteristic spectral fingerprints that are crucial for its identification and
characterization. This technical guide provides a comprehensive overview of the nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) analysis of
caryophyllene epoxide, presenting key data in a structured format and outlining detailed
experimental protocols.

Chemical Structure

Caryophyllene epoxide, with the molecular formula CisH240, possesses a complex
bicyclo[7.2.0Jundecane skeleton. The structure, including the atom numbering scheme, is
presented below.
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Figure 2: General Workflow for Spectral Analysis
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Figure 3: Proposed MS Fragmentation of Caryophyllene Epoxide
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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